Lithium;2-(3-methyl-1,2,4-oxadiazol-5-yl)acetate

• IUPAC Name: lithium;2-(3-methyl-1,2,4-oxadiazol-5-yl)acetate
• InChI: InChI=1S/C5H6N2O3.Li/c1-3-6-4(10-7-3)2-5(8)9;/h2H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key: PYUPURZTKWFBEP-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=NOC(=N1)CC(=O)[O-]
• Molecular Formula: C5H5LiN2O3
• Molecular Weight: 148.1 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms, one oxygen atom, and two carbon atoms. They are known for their wide range of biological activities, including anticancer, antidiabetic, antiviral, anti-inflammatory, antibacterial, antifungal, and more.

Synthesis Analysis

1,2,4-Oxadiazoles can be synthesized by cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. Another method involves the reaction of amidoximes with carboxylic acids and their derivatives in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of these atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The reactions of 1,2,4-oxadiazoles are influenced by the nature of the substituents in the ring. For instance, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond.

Scientific Research Applications

Agricultural Pesticides

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Antibacterial Agents

Compounds with 1,2,4-oxadiazole derivatives have demonstrated strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. . .

Drug Discovery

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Flame Retardant Electrolytes

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Synthesis of 1,2,4-Oxadiazolium Salts

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Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles depends on their biological activity. For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The future directions in the research of 1,2,4-oxadiazoles involve the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities. This is an important goal for modern organic chemistry.